2-Bromo-5-fluoro-3-methylbenzaldehyde

Specification

• CAS No.: 1799977-88-0
• Molecular Formula: C8H6BrFO
• Molecular Weight: 217.03 g/mol
• IUPAC Name: 2-bromo-5-fluoro-3-methylbenzaldehyde
• Standard InChI: InChI=1S/C8H6BrFO/c1-5-2-7(10)3-6(4-11)8(5)9/h2-4H,1H3
• Standard InChI Key: LRRYXNAZBWKKHB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1Br)C=O)F
• Canonical SMILES: CC1=CC(=CC(=C1Br)C=O)F

Introduction

Chemical Identity and Structure

Basic Information

2-Bromo-5-fluoro-3-methylbenzaldehyde is characterized by a benzene ring with four substituents: an aldehyde group (CHO), a bromine atom, a fluorine atom, and a methyl group. The specific positions of these substituents are indicated in the name: bromine at position 2, fluorine at position 5, and methyl group at position 3.

Structural Characteristics

The molecular formula of 2-Bromo-5-fluoro-3-methylbenzaldehyde is C8H6BrFO with a molecular weight of approximately 217.03 g/mol. The compound's structure can be further described using the following identifiers:

• IUPAC Name: 5-bromo-2-fluoro-3-methylbenzaldehyde (Note: this naming appears to transpose the position numbers, referring to the same compound with different position numbering)

• InChI: InChI=1S/C8H6BrFO/c1-5-2-7(9)3-6(4-11)8(5)10/h2-4H,1H3

• InChIKey: JKHVNWUVFDFSAZ-UHFFFAOYSA-N

• SMILES: CC1=CC(=CC(=C1F)C=O)Br

Physical and Chemical Properties

Physical Properties

2-Bromo-5-fluoro-3-methylbenzaldehyde typically appears as a white to yellow solid. The compound should be stored under inert atmosphere at room temperature or refrigerated to maintain stability.

Key physical properties are summarized in the following table:

Property	Value
Molecular Weight	217.03-217.04 g/mol
Physical State	Solid (white to yellow)
Storage Conditions	Inert atmosphere, Room Temperature or Refrigerated
Purity (Commercial)	97-98%
Boiling Point	Not available in literature

Chemical Reactivity

As a substituted benzaldehyde, this compound features an aldehyde functional group that is highly reactive toward nucleophiles. The presence of electron-withdrawing bromine and fluorine atoms likely increases the electrophilicity of the carbonyl carbon, making it more reactive in condensation reactions. The methyl group, being electron-donating, may partially counteract this effect and influence the regioselectivity of reactions involving the aromatic ring.

Synthesis Methods

Comparison with Related Compounds

For the related compound 2-Bromo-5-fluorobenzaldehyde (CAS 94569-84-3), synthesis involves oxidation of the corresponding benzyl alcohol:

"To the solution of (2-bromo-5-fluoro-phenyl)methanol (0.852 g, 4.156 mmol) in DCM (15 ml) was added MnO2 (4.254 g, 85%, 41.56 mmol). The mixture was stirred at room temperature for two days, and then filtered and washed with DCM. The filtrate was concentrated to afford 777 mg 2-bromo-5-fluoro-benzaldehyde (92% yield)."

A similar approach could likely be applied to synthesize 2-Bromo-5-fluoro-3-methylbenzaldehyde, starting from the appropriately substituted benzyl alcohol.

Applications and Research Significance

Organic Synthesis Applications

2-Bromo-5-fluoro-3-methylbenzaldehyde serves as a versatile building block in organic synthesis due to its multiple functional groups that allow for diverse chemical transformations. The aldehyde group can participate in condensation reactions, while the bromine atom provides a site for metal-catalyzed coupling reactions like Suzuki or Heck reactions.

Pharmaceutical Relevance

Based on information about structurally similar compounds, 2-Bromo-5-fluoro-3-methylbenzaldehyde may have applications in pharmaceutical research. The related compound 2-Bromo-5-fluorobenzaldehyde "is involved in the synthesis of quinazolinones, which exhibit antitumor activity. This compound also serves as a precursor for synthesizing benzoxaboroles and is used in material science applications."

The presence of both halogen atoms (bromine and fluorine) makes this compound potentially valuable in medicinal chemistry, as halogenated aromatics are common in many pharmaceutical agents due to their ability to enhance metabolic stability and binding affinity.

Related Compounds

Structural Analogs

Several structurally related compounds appear in the chemical literature and commercial catalogs:

• 2-Bromo-5-fluorobenzaldehyde (CAS 94569-84-3) - Lacks the methyl group at position 3

• 2-Bromo-3-methylbenzaldehyde (CAS 109179-31-9) - Lacks the fluorine atom at position 5

• 5-Bromo-2-fluoro-3-methylbenzaldehyde (CAS 903875-64-9) - Same molecular formula but with different positional numbering

• 2-Bromo-6-fluoro-3-methylbenzaldehyde (CAS 154650-16-5) - Positional isomer with fluorine at position 6 instead of position 5

Comparative Properties

These structurally similar compounds share certain physical and chemical properties with 2-Bromo-5-fluoro-3-methylbenzaldehyde, though each has unique reactivity patterns based on the specific positioning of substituents. The exact impact of substituent positioning on reactivity and applications would require experimental determination.